Cas no 6304-16-1 ((4-Pyridyl)acetone)

(4-Pyridyl)acetone structure
(4-Pyridyl)acetone structure
Product Name:(4-Pyridyl)acetone
CAS No:6304-16-1
MF:C8H9NO
MW:135.163161993027
MDL:MFCD00129043
CID:46608
PubChem ID:253659754
Update Time:2025-08-05

(4-Pyridyl)acetone Chemical and Physical Properties

Names and Identifiers

    • (4-Pyridyl)acetone
    • (PYRIDIN-4-YL)ACETONE
    • 1-(PYRIDIN-4-YL)PROPAN-2-ONE
    • 1-(4-PYRIDINYL)-2-PROPANONE
    • 1-(4-Pyridyl)-2-propanone
    • 4-Pyridinolacetone
    • (4-Pyridyl)propanone
    • 1-(4-Pyridyl)-2-acetone
    • 1-(4-Pyridyl)acetone
    • 1-pyridin-4-ylpropan-2-one
    • 4-Pyridyl acetone
    • 4-Acetonylpyridine
    • BCP13413
    • TS-01741
    • MFCD00129043
    • (4-pyridinyl)methyl methyl ketone
    • SCHEMBL48403
    • R6ONM9F2AU
    • UNII-R6ONM9F2AU
    • A834175
    • Q27287862
    • F0001-1710
    • NSC 42613
    • CS-W002401
    • EN300-67060
    • 2-PROPANONE, 1-(4-PYRIDYL)-
    • 1-PYRIDIN-4-YL-2-OXO-PROPANE
    • 1-(4-Pyridinyl)acetone
    • METHYL 4-PYRIDYLMETHYL KETONE
    • 2-PROPANONE, (4-PYRIDYL)-
    • AKOS009097741
    • AC-19864
    • 4-pyridylacetone
    • NSC-42613
    • DS-1184
    • 6304-16-1
    • 1-(4-pyridinyl)propanone
    • J-503620
    • SY002437
    • Z992409812
    • FT-0605776
    • 2-Propanone, 1-(4-pyridinyl)-
    • 1-(4-Pyridinyl)acetone #
    • NSC42613
    • 4-(2'-oxopropyl)-pyridine
    • 4-Pyridinylacetone
    • DTXSID20212325
    • 1-pyridin-4-yl-propan-2-one
    • NS00035263
    • 4-pyridinylmethyl methyl ketone
    • P2039
    • 1-pyridin-4-yl-2-propanone
    • EINECS 228-605-7
    • DB-054385
    • DTXCID20134816
    • FP36055
    • MDL: MFCD00129043
    • Inchi: 1S/C8H9NO/c1-7(10)6-8-2-4-9-5-3-8/h2-5H,6H2,1H3
    • InChI Key: ILRVKOYYFFNXDB-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1C=CN=CC=1
    • BRN: 110960

Computed Properties

  • Exact Mass: 135.06800
  • Monoisotopic Mass: 135.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: YELLOW LIQUID
  • Density: 1.046
  • Melting Point: 13°C
  • Boiling Point: 80°C/0.3mmHg(lit.)
  • Flash Point: 143℃/20mm
  • Refractive Index: 1.519-1.5225
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 29.96000
  • LogP: 1.21310
  • Solubility: Not determined

(4-Pyridyl)acetone Security Information

(4-Pyridyl)acetone Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(4-Pyridyl)acetone Production Method

(4-Pyridyl)acetone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6304-16-1)1-(4-吡啶基)-2-丙酮
Order Number:LE5674727
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6304-16-1)1-(4-吡啶基)-2-丙酮
LE5674727
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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